[EMPyrr]I

• IUPAC Name: 1-ethyl-1-methylpyrrolidin-1-ium;iodide
• InChI: InChI=1S/C7H16N.HI/c1-3-8(2)6-4-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key: LBFFBPOOIMGQOV-UHFFFAOYSA-M
• Canonical SMILES: CC[N+]1(CCCC1)C.[I-]
• Molecular Formula: C7H16IN
• DSSTOX Substance ID: DTXSID6047941
• Molecular Weight: 241.11 g/mol
• CAS No.: 4186-68-9

Description

1-Ethyl-1-methylpyrrolidinium iodide is an ionic liquid. It is used in various applications including as a laboratory chemical and in the manufacture of substances.

Synthesis Analysis

1-Ethyl-1-methylpyrrolidinium iodide can be prepared by reacting N-methylpyrrolidine with bromoethane. The exact synthesis process may vary depending on the specific requirements and conditions.

Molecular Structure Analysis

The molecular formula of 1-Ethyl-1-methylpyrrolidinium iodide is C7H16IN. Its average mass is 241.113 Da and its monoisotopic mass is 241.032730 Da.

Chemical Reactions Analysis

In a study, it was found that 1-Ethyl-1-methylpyrrolidinium tetrafluoroborate and iodide ions have a synergistic effect in inhibiting the corrosion of low carbon steel in HCl solution. The inhibition efficiency increased with the increase in 1-Ethyl-1-methylpyrrolidinium concentration and the addition of iodide ions raised the inhibition efficiency from 75 to 98%.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1-Ethyl-1-methylpyrrolidinium iodide are not fully known. Its molecular weight is 241.11300. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

• Dye-Sensitized Solar Cells : 1-Ethyl-1-methylpyrrolidinium iodide has been used in the field of dye-sensitized solar cells (DSSCs). In a study, an organic ionic plastic crystal, 1-propyl-1-methylpyrrolidinium iodide, doped with silica nanoparticles and 1-ethyl-3-methylimidazolium iodide, was utilized to prepare solid-state electrolytes for DSSCs, demonstrating high power conversion efficiency and good stability, indicating potential practical applications in solar energy conversion (Shi et al., 2013).

• Corrosion Inhibition : The compound has shown efficacy in corrosion inhibition. Research focusing on low carbon steel in HCl solution found that 1-ethyl-1-methylpyrrolidinium (EMTFB) effectively inhibits steel dissolution. The addition of iodide ions to EMTFB significantly enhanced the inhibition efficiency (Gerengi et al., 2016).

• Electrochemical Properties : The electrochemical properties of ionic liquids, including 1-ethyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, have been investigated. These studies explored their viscosities, thermal stability, surface tension, refractive index, pH, and density, revealing a wide voltage range for the electrochemical window (Shamsipur et al., 2010).

• Electrolytes for Solid-State DSSCs : Another application in solid-state DSSCs involves using organic ionic plastic crystal-based electrolytes, such as 1-ethyl-1-methylpyrrolidinium bis(trifluoromethanesulfonyl) imide, yielding high power conversion efficiency and superior long-term stability, overcoming drawbacks of cells containing volatile solvents (Li et al., 2012).

• Rechargeable Magnesium Battery : In the context of rechargeable Mg batteries, the ionic liquid 1-allyl-1-methylpyrrolidinium chloride, similar in structure to 1-ethyl-1-methylpyrrolidinium iodide, was explored as an additive to enhance the anodic limit, coulombic efficiency, and kinetics of Mg deposition-stripping reactions (Cho et al., 2017).

• High-Temperature Solid-State DSSCs : The application in high-temperature solid-state DSSCs was also explored with organic ionic plastic crystal electrolytes, including 1-ethyl-1-methyl pyrrolidinium iodide, which exhibited around 5.8% power conversion efficiency and exceptional stability at elevated temperatures (Li et al., 2012).

• Polymeric Ionic Liquids : The design and synthesis of novel anionic “polymeric ionic liquids” (PILs) incorporating compounds like 1-butyl-1-methylpyrrolidinium have been reported. These PILs show potential in enhancing ionic conductivity and have applications in various electrochemical processes (Shaplov et al., 2011).

Safety and Hazards

1-Ethyl-1-methylpyrrolidinium iodide should be handled with caution as it has not been fully tested and risks cannot be excluded if the product is handled inappropriately. Contact with skin or inhalation of spillage, dust, or vapor should be avoided. In case of contact, the affected area should be washed immediately with soap and water.

Mechanism of Action

Target of Action

1-Ethyl-1-methylpyrrolidinium iodide (EMPyrrI) is an ionic liquid . The primary targets of EMPyrrI are metal surfaces, where it acts as a corrosion inhibitor .

Mode of Action

EMPyrrI interacts with its targets (metal surfaces) through a process known as adsorption . This process involves the formation of a protective layer on the metal surface, which prevents corrosive substances from coming into direct contact with the metal . The addition of iodide ions to EMPyrrI enhances its inhibition efficiency .

Pharmacokinetics

It’s important to note that empyrri is an ionic liquid, and these compounds are known for their excellent thermal stability and low volatility .

Result of Action

The primary result of EMPyrrI’s action is the prevention of corrosion on metal surfaces . By forming a protective layer on the metal surface, EMPyrrI effectively shields the metal from corrosive substances, thereby prolonging the lifespan of the metal and maintaining its structural integrity .

Action Environment

The efficacy and stability of EMPyrrI can be influenced by various environmental factors. For instance, the presence of water can affect the adsorption process and thus the effectiveness of EMPyrrI as a corrosion inhibitor . Furthermore, the temperature and pH of the environment can also impact the performance of EMPyrrI .